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Compound of Interest

Compound Name: 4-Amino-2-bromobenzonitrile

CAS No.: 53312-82-6

Cat. No.: B1268555

Get Quote

4-Amino-2-bromobenzonitrile is a trifunctional aromatic compound that has emerged as a

highly versatile and valuable building block in modern organic synthesis. Its strategic

importance lies in the orthogonal reactivity of its three functional groups: a nucleophilic amino

group, a bromine atom amenable to a wide array of cross-coupling reactions, and a cyano

group that can be transformed into other key functionalities. This unique combination allows for

sequential and site-selective modifications, making it an ideal scaffold for the construction of

complex molecular architectures.

This guide provides a comprehensive technical overview of 4-Amino-2-bromobenzonitrile,

from its fundamental properties and synthesis to its reactivity and applications, with a particular

focus on its role in the development of novel therapeutics.

Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and chemical properties of a synthetic building block

is paramount for its effective utilization in the laboratory. The key properties of 4-Amino-2-
bromobenzonitrile are summarized below.
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Table 1: Physicochemical Properties of 4-Amino-2-bromobenzonitrile

Property Value Reference(s)

CAS Number 53312-82-6 [1][2]

Molecular Formula C₇H₅BrN₂ [1][2]

Molecular Weight 197.03 g/mol [1][2]

Appearance
Yellow to off-white

powder/crystalline solid
[1]

Boiling Point (Predicted) 355.5 ± 32.0 °C [1]

Density (Predicted) 1.68 g/cm³ [1]

pKa (Predicted) 0.65 ± 0.10 [1]

Spectroscopic Characterization
While a dedicated, peer-reviewed publication of the complete spectral data is not readily

available, data from commercial suppliers and analysis of analogous structures provide a clear

expectation of its spectroscopic signature.[3]

¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the

aromatic region. The proton ortho to the amino group and meta to the bromine and cyano

groups would appear most upfield. The other two aromatic protons would appear as a

doublet and a singlet at lower field. The amino protons would likely appear as a broad

singlet.

¹³C NMR: The carbon NMR spectrum will display seven signals. The carbon bearing the

cyano group will be significantly downfield. The carbon attached to the bromine atom will

also be downfield, while the carbon attached to the amino group will be upfield relative to the

other aromatic carbons. The chemical shift of the nitrile carbon is a key identifier. For

comparison, the nitrile carbon in the related 4-bromobenzonitrile appears around 118 ppm.

[4]
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Infrared (IR) Spectroscopy: The IR spectrum will be characterized by the N-H stretching

vibrations of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region), a sharp

and strong C≡N stretching vibration around 2220-2230 cm⁻¹, and C-Br stretching in the

fingerprint region.

Synthesis of 4-Amino-2-bromobenzonitrile
The synthesis of 4-Amino-2-bromobenzonitrile can be approached through several strategic

routes. A common laboratory-scale synthesis involves the deprotection of a protected amine

precursor.

Synthesis via Deprotection of a Methoxybenzyl (MPM)
Protected Amine
This method offers good yields and is based on established protecting group chemistry.

Workflow for Synthesis via Deprotection

Benzonitrile, 2-bromo-4-
[[(4-methoxyphenyl)methyl]amino]-

4-Amino-2-bromobenzonitrile

Deprotection

DDQ
DCM/H₂O

Click to download full resolution via product page

Caption: Synthesis of 4-Amino-2-bromobenzonitrile via DDQ-mediated deprotection.

Experimental Protocol:

Step 1: Deprotection of Benzonitrile, 2-bromo-4-[[(4-methoxyphenyl)methyl]amino]-[1]

To a stirred solution of Benzonitrile, 2-bromo-4-[[(4-methoxyphenyl)methyl]amino]- (1

equivalent) in a mixture of dichloromethane (DCM) and water, add 2,3-dichloro-5,6-

dicyano-1,4-benzoquinone (DDQ) (1 equivalent).

Stir the reaction mixture at room temperature for 3-4 hours.
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Filter the reaction mixture to remove the precipitated solid.

To the filtrate, add a saturated aqueous solution of sodium bicarbonate and extract with

DCM.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography (e.g., eluting with a

hexane/ethyl acetate mixture) to afford 4-Amino-2-bromobenzonitrile as a solid.

Causality of Experimental Choices:

DDQ as Oxidant: DDQ is a mild and effective oxidizing agent for the cleavage of the p-

methoxybenzyl (MPM) protecting group. The reaction proceeds through the formation of a

charge-transfer complex, leading to the selective removal of the MPM group without affecting

the other functional groups on the aromatic ring.

Biphasic System (DCM/H₂O): The use of a biphasic solvent system helps to dissolve both

the organic substrate and the DDQ, while also aiding in the work-up by allowing for easy

separation of the product from the reaction byproducts.

Chemical Reactivity and Synthetic Utility
The synthetic versatility of 4-Amino-2-bromobenzonitrile stems from the distinct reactivity of

its three functional groups. The bromine atom serves as a handle for carbon-carbon and

carbon-heteroatom bond formation, the amino group can be acylated, alkylated, or diazotized,

and the cyano group can be hydrolyzed or reduced.

Key Reaction Pathways of 4-Amino-2-bromobenzonitrile
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4-Amino-2-bromobenzonitrile
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Reduction
(e.g., LiAlH₄)
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Caption: Major reaction pathways for the synthetic transformation of 4-Amino-2-
bromobenzonitrile.

Palladium-Catalyzed Cross-Coupling Reactions
The bromine atom at the 2-position is ideally situated for participation in a variety of palladium-

catalyzed cross-coupling reactions, which are fundamental transformations in modern drug

discovery.

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds, enabling the

synthesis of biaryl structures.[5] While specific examples with 4-Amino-2-bromobenzonitrile
are not abundant in the literature, the successful coupling of the closely related 4-

bromobenzonitrile provides a reliable template for reaction conditions.[6][7]

General Protocol for Suzuki-Miyaura Coupling:

Reactants: 4-Amino-2-bromobenzonitrile (1 eq.), Arylboronic acid (1.2-1.5 eq.), Palladium

catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq.).

Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

Procedure:

To a reaction vessel, add 4-Amino-2-bromobenzonitrile, the arylboronic acid, the

palladium catalyst, and the base.

Degas the vessel and backfill with an inert gas (e.g., argon or nitrogen).
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Add the degassed solvent system.

Heat the reaction mixture with stirring (typically 80-100 °C) until the starting material is

consumed (monitored by TLC or LC-MS).

Cool the reaction to room temperature, dilute with water, and extract with an organic

solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate.

Purify the crude product by column chromatography or recrystallization.

The Buchwald-Hartwig amination is a cornerstone for the synthesis of N-aryl compounds from

aryl halides and amines.[8] This reaction allows for the introduction of a wide variety of primary

and secondary amines at the 2-position of the benzonitrile core.

Causality of Reagent Selection:

Palladium Catalyst and Ligand: The choice of palladium precursor (e.g., Pd(OAc)₂,

Pd₂(dba)₃) and phosphine ligand (e.g., BINAP, Xantphos) is crucial for the efficiency of the

catalytic cycle.[8] The ligand stabilizes the palladium center and facilitates the key steps of

oxidative addition and reductive elimination.

Base: A strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃) is required to

deprotonate the amine, forming the active nucleophile in the catalytic cycle.

Reactions of the Amino Group
The primary amino group is a versatile functional handle. It can undergo standard

transformations such as acylation to form amides, which can serve as a protecting group or as

a key structural element in the final target molecule.[9]

Reactions of the Cyano Group
The nitrile functionality can be transformed into other important functional groups:
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Hydrolysis: Under acidic or basic conditions, the cyano group can be hydrolyzed to a

carboxylic acid or an amide.[10][11][12] This transformation is valuable for introducing a

carboxylic acid moiety, a common feature in many drug molecules.

Reduction: The nitrile group can be reduced to a primary amine using strong reducing agents

like lithium aluminum hydride (LiAlH₄).[11][12][13] This provides a route to 2-bromo-4-

aminobenzylamine derivatives.

Applications in Drug Discovery and Development
The unique structural features of 4-Amino-2-bromobenzonitrile make it a valuable

intermediate in the synthesis of a wide range of biologically active molecules, particularly in the

area of kinase inhibitors.[14][15] The substituted aminobenzonitrile scaffold is a common

feature in many small molecule inhibitors that target the ATP-binding site of kinases.

A notable example of the application of 4-Amino-2-bromobenzonitrile is found in the patent

literature. In the synthesis of pyrimidinedione derivatives, 4-Amino-2-bromobenzonitrile is

used as a starting material in a copper-catalyzed cross-coupling reaction with o-cresol.[16] This

reaction highlights the utility of the bromine atom for C-O bond formation, further expanding its

synthetic potential.

Safety and Handling
4-Amino-2-bromobenzonitrile is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Table 2: Safety Information for 4-Amino-2-bromobenzonitrile
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Hazard Statement Precautionary Statement Reference(s)

H302: Harmful if swallowed.
P264: Wash skin thoroughly

after handling.

H312: Harmful in contact with

skin.

P270: Do not eat, drink or

smoke when using this

product.

H315: Causes skin irritation.

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.

H319: Causes serious eye

irritation.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.

H332: Harmful if inhaled.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

H335: May cause respiratory

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,

a lab coat, and chemical-resistant gloves, when handling this compound.

Storage: Store in a tightly sealed container in a cool, dry, and dark place.[1]

Conclusion
4-Amino-2-bromobenzonitrile is a synthetically valuable building block with a rich and

versatile reactivity profile. Its trifunctional nature allows for the strategic and sequential

introduction of diverse chemical functionalities, making it a powerful tool for the synthesis of
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complex organic molecules. Its demonstrated utility in palladium- and copper-catalyzed cross-

coupling reactions underscores its importance in modern medicinal chemistry and drug

discovery, particularly in the development of novel kinase inhibitors and other therapeutic

agents. A thorough understanding of its properties, synthesis, and reactivity, as outlined in this

guide, will enable researchers and scientists to fully exploit its potential in their synthetic

endeavors.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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